RS 100329 hydrochloride
RS 100329 hydrochloride
Subtype-selective α1A-adrenoceptor antagonist (pKi = 9.6 for human cloned α1A receptors). Displays 126- and 50-fold selectivity over human α1B and α1D receptors respectively. Active in vivo.
Brand Name:
Vulcanchem
CAS No.:
1215654-26-4
VCID:
VC0004338
InChI:
InChI=1S/C20H25F3N4O3.ClH/c1-15-13-24-19(29)27(18(15)28)8-4-7-25-9-11-26(12-10-25)16-5-2-3-6-17(16)30-14-20(21,22)23;/h2-3,5-6,13H,4,7-12,14H2,1H3,(H,24,29);1H
SMILES:
CC1=CNC(=O)N(C1=O)CCCN2CCN(CC2)C3=CC=CC=C3OCC(F)(F)F.Cl
Molecular Formula:
C20H26ClF3N4O3
Molecular Weight:
462.9 g/mol
RS 100329 hydrochloride
CAS No.: 1215654-26-4
Inhibitors
VCID: VC0004338
Molecular Formula: C20H26ClF3N4O3
Molecular Weight: 462.9 g/mol
| CAS No. | 1215654-26-4 |
|---|---|
| Product Name | RS 100329 hydrochloride |
| Molecular Formula | C20H26ClF3N4O3 |
| Molecular Weight | 462.9 g/mol |
| IUPAC Name | 5-methyl-3-[3-[4-[2-(2,2,2-trifluoroethoxy)phenyl]piperazin-1-yl]propyl]-1H-pyrimidine-2,4-dione;hydrochloride |
| Standard InChI | InChI=1S/C20H25F3N4O3.ClH/c1-15-13-24-19(29)27(18(15)28)8-4-7-25-9-11-26(12-10-25)16-5-2-3-6-17(16)30-14-20(21,22)23;/h2-3,5-6,13H,4,7-12,14H2,1H3,(H,24,29);1H |
| Standard InChIKey | CWVABCXVOAVUJL-UHFFFAOYSA-N |
| SMILES | CC1=CNC(=O)N(C1=O)CCCN2CCN(CC2)C3=CC=CC=C3OCC(F)(F)F.Cl |
| Canonical SMILES | CC1=CNC(=O)N(C1=O)CCCN2CCN(CC2)C3=CC=CC=C3OCC(F)(F)F.Cl |
| Description | Subtype-selective α1A-adrenoceptor antagonist (pKi = 9.6 for human cloned α1A receptors). Displays 126- and 50-fold selectivity over human α1B and α1D receptors respectively. Active in vivo. |
| Synonyms | 5-Methyl-3-[3-[3-[4-[2-(2,2,2,-trifluroethoxy)phenyl]-1-piperazinyl]propyl]-2,4-(1H,3H)-pyrimidinedione hydrochloride |
| PubChem Compound | 11340200 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume